Journal Name:Coordination Chemistry Reviews
Journal ISSN:0010-8545
IF:24.833
Journal Website:http://http://www.sciencedirect.com/science/journal/00108545
Year of Origin:1966
Publisher:Elsevier
Number of Articles Per Year:233
Publishing Cycle:Monthly
OA or Not:Not
Recent advance in functionalized mesoporous silica nanoparticles with stimuli-responsive polymer brush for controlled drug delivery
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-01-15 , DOI: 10.1080/1539445x.2022.2028831
ABSTRACTMesoporous silica nanoparticles (MSNs) are considered a highly promising candidate for novel the drug delivery systems (DDSs) due to the possibility of controlling their functionalizable pores, their large pore volume, high loading cavities and biocompatibility. MSNs functionalized with stimuli-responsive polymers have been demonstrated to represent a controllable and smart drug delivery application able to release drugs in response to certain stimuli, including pH, temperature, light, enzyme or redox. The surface of the MSNs is coated with stimuli-responsive polymer brushes so as to increase the stability and extend the release period of the loaded drug. This minireview highlights the latest research developments of polymer-brush-grafted MSNs and their potential biomedical applications in this area.
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pH modulating agar dressing for chronic wounds
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-03-25 , DOI: 10.1080/1539445x.2022.2049308
ABSTRACTMicroenvironment of majority chronic wounds exhibits pH in the range of 7.5 to 8.5, leading to poor healing prognosis. The elevated pH adds to dysregulation of healing cascade by creating hypoxia, elevating matrix metalloproteinase (MMP) activity and chances of infection. The current work focuses on fabrication of pH regulating agar-citric acid bi-layer dressing for effective management of chronic wounds. The desired pH in the range of 6 to 7 was achieved by unidirectional release of citric acid through bi-layer arrangement of agar-citric acid films in contact with wound simulating fluid of pH ~ 8.5. At lower pH (6.5), both MMP 9 and MMP 2 degraded lesser gelatin (0.11 µg/mg ± 0.003 µg/mg) as compared to higher pH (8.5) value (0.18 µg/mg ± 0.004 µg/mg). The dressing also exhibited bacteriostatic effect on Staphylococcus aureus and Pseudomonas aeruginosa bacteria cultured in-vitro. The bilayer dressing exhibited an average tensile strength of 27 MPa ± 2.5 MPa along with 52 ± 5% elongation at break. The percentage swelling and water vapor transmission rate of dressing was 112% ± 20% and 2156 g/m2/day ± 128 g/m2/day respectively.
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First isoflavone-based hexacatenar derivatives with columnar liquid crystalline self-assembly and binding selectivity behavior
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-11-29 , DOI: 10.1080/1539445x.2022.2151017
ABSTRACTThe incorporation of different functional groups into organic molecules is a common method to construct soft liquid crystalline materials with multiple properties and adjust mesophases from one-dimensional to three-dimensional structures. This article reports the synthesis, characterization, self-assembly, and binding selectivity behaviors of the first isoflavone-based hexacatenar liquid crystalline materials with an isoflavone as central rigid core and two 1,2,3-triazole dendritic wings as terminal functional units. Polarized optical microscopy, differential scanning calorimetry, and small-angle X-ray scattering (SAXS) investigations indicated that all the compounds could self-assemble into rectangular columnar mesophase. The differences in temperature range of mesophase and sequence of mesophase compared with previously reported coumarin-based polycatenars were attributed to the change of position of carbonyl. The optical spectra indicated that these compounds display selectivity for Fe2+ among the different and cations. FT-IR and density functional theory calculations before and after interaction with Fe2+ were employed to demonstrate the recognition sites. The design strategy here provides a simple method to construct supramolecular self-assembly materials with wide properties and potentials.
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Guar gum-g-poly(N-acryloyl-L-phenyl alanine) based pH responsive smart hydrogels for in-vitro anticancer drug delivery
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-02-22 , DOI: 10.1080/1539445x.2022.2041033
ABSTRACTIn this study, modified natural polymeric-based pH-responsive hydrogels (GNAHs) were formulated using guar gum-grafted-poly(N-acryloyl phenyl alanine), 2-hydroxy ethyl acrylate, and 2-acrylamido-2-methyl-1-propane sulfonic acid. GNAH hydrogels were synthesized using a single-step radical polymerization reaction using N,N’-methylenebisacrylamide as a crosslinker and potassium persulfate as an initiator. The GNAH was used for the controlled release of Imatinib mesylate (IMS), an anticancer drug. The FTIR spectroscopy confirmed the IMS loading as well as grafting reaction between GG-g-PNPA and PHEA-co-PAMPS. This was further confirmed by XRD and DSC studies. The IMS also reduced the negative surface charge of the GNAH hydrogel. The microscopic images showed that the GNAH hydrogels have porous and canal structures with IMS molecules entrapped within the pores. The mode of drug release mechanism was assessed by applying various kinetic equations (non-Fickian diffusion mechanism, Higuchi square root and Korsmeyer–Peppas kinetic models) that showed pH-dependent drug release of hydrogels exhibiting an excellent controlled-release pattern for IMS for more than 48 h. Based on the drug release behavior of the as-synthesized amino acid-functionalized hydrogel, it can be suggested that GNAH hydrogels could also be used as a potential pH-responsive anticancer drug delivery system for other anticancer drugs.
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Antioxidant molecule useful in the stabilization of nanoparticles in water suspension
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-01-22 , DOI: 10.1080/1539445x.2022.2028832
ABSTRACTThe preparation of antioxidant-coated magnetic nanoparticles (MNPs) has been studied to improve their biocompatibility, i.e. reducing negative side effects. The theoretical study was focused on the interaction of gallic acid (GA) with ionic iron at the surface of nanoparticles that increased reactivity and favors the uniform dispersion in water of magnetic nanoparticles and the interaction with other molecules of biomedical interest. Experimentally, we worked with an optimal method of coating the MNP with GA at 80°C which led to fine granulation highlighted by TEM, preservation of good crystallinity, proven by XRD as well as magnetic properties suitable for biomedical applications based on magnetically targeted guidance. The study of nanotoxicity was focused on the fate of MNPs eliminated in the biosphere, so the influence on photosynthesis in seedlings in early ontogenetic stages was sought. The small variation, with a positive trend, of the efficiency of photosynthesis was correlated with the balancing of the toxic effects, of ROS generation catalyzed by iron ions from the MNP surface by means of the antioxidant character of GA.
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Preparation and characterization of tissue plasminogen activator-loaded liposomes
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2021-12-19 , DOI: 10.1080/1539445x.2021.2007128
ABSTRACTLiposomes have drawn a lot of interest as pharmaceutical carriers for thrombolytic enzymes. Tissue plasminogen activator (tPA) is a thrombolytic drug used to treat cardiovascular disorders. Clinical efficacy of tPA is limited by its short half-life, hemorrhagic side effects and poor penetration into large blood clots. Using its liposomal form can reduce such effects and improve thrombolytic activity. The aim of this work is to study the effect of the composition of tPA-loaded liposomes on their physicochemical characteristics, such as size, zeta-potential, entrapment efficiency, proteolytic activity and in vitro release. It was found that prepared liposomes were relatively stable, no aggregation was observed during the storage at 4°C. Lipid compositions had a minor influence on the incorporation efficiency and a significant effect on the percentage of tPA released per time as well as its proteolytic activity. Developed liposomal form of tissue plasminogen activator can be used for treatment cardiovascular diseases due to its small size, stability, high entrapment efficiency and slow rate of drug release.
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Preparation and characterization of chitosan/polyethylene glycol and cobalt ferrite magnetic-polymeric nanoparticles as resveratrol carriers: preparation, analytical methodology validation and in vitro applicability
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2023-02-14 , DOI: 10.1080/1539445x.2023.2172042
ABSTRACTThe objective of this research was to produce, characterize and evaluate biological activities of magnetic-polymeric nanoparticles loaded with resveratrol. Magnetic nanoparticles of cobalt ferrite (CoFe2O4), polymeric nanoparticles of chitosan (CS) and polyethylene glycol (PEG), and polymeric-magnetic nanoparticles containing resveratrol (RSV) were developed. An analytical method using UV-VIS spectroscopy was developed and validated for the determination of RSV in the nanoparticles. The samples were analyzed by dynamic light scattering (DLS) for size, polydispersity index (PDI) and zeta potential. The encapsulation efficiency was determined by an indirect method. Antioxidants (ABTS and DPPH) and antibacterial (MIC and CBM) activities were evaluated. The average size of the nanoparticles varied between 184.6 and 276.5 nm. The magnetic-polymeric nanoparticles showed high encapsulation efficiency (EE) (98.75%) with a slow and prolonged release rate of 33.49% in 120 h. Furthermore, three months of storage showed less than 10% of RSV degradation. Its antioxidant activity (AA) was 170.55 mmol TE g−1 (by the ABTS method) and 130.60 mmol TE g−1 (by the DPPH method). The resveratrol-loaded magnetic-polymeric nanoparticles inhibited the growth of four tested bacteria. Their MIC values were less than 52.36 µg mL−1, and the CBM values of the nanoparticles >52.36 µg mL−1.
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The inclusion of a salicylate derivative in polyurethane structures and its effect on the properties and the stability of polyurethanes exposed to weathering
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2023-01-29 , DOI: 10.1080/1539445x.2023.2169461
ABSTRACTPolyurethanes are highly sought after polymer materials due to their exceptional properties. These properties can be expanded by including 2-hydroxyethyl salicylate in its chemical structure in order to obtain active polymer materials with anti-inflammatory and analgesic properties. These polymers can be used in the manufacture of footwear, stockings and clothing. Furthermore, in order to improve mechanical properties, glycerol and its derivatives with various hydroxy-aliphatic chains can be incorporated into the polyurethanes. Changing the chemical structure of the hard segment (through chain extender amount and crosslinker’s structure) may yield improved or modified properties and uses for these polyurethanes, which can be identified by investigating the structure–property relationships for these materials. The incorporation of a crosslinker with longer hydroxy-aliphatic chains (glycerol ethoxylate (Star-PEG)) has significantly improved the mechanical resistance of the polyurethane. At the same time, Star-PEG-polyurethane preserved its very good properties after a year of outdoor environmental exposure, without exposure to direct sunlight. The inclusion of the salicylate component in the polyurethane hard segments develops new and interesting ways to obtain polyurethane elastomers for biomedical applications. We intend to study in detail the medical properties of these polyurethane materials and their maintenance over time in a future paper.
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Exploration of type II and III collagen binding interactions with short peptide-phenyl pyrazole conjugates via docking, molecular dynamics and laboratory experiments
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-12-05 , DOI: 10.1080/1539445x.2022.2147946
ABSTRACTInteraction with components of the extracellular matrix, particularly various forms of collagen, is essential for the design of successful scaffolds for tissue engineering applications. Both Type II and Type III collagen are found in various connective tissues in the body, providing stability, wound healing, and in some cases assisting in fibrillogenesis. In this study, we designed short peptide conjugates with phenyl pyrazole moieties and examined their interactions with Type II and III triple helical collagen models. The number of hydrophobic groups was varied by varying the phenyl pyrazole moieties that were conjugated with three separate peptides (SYED; SLKD and SLYD). Molecular dynamics (MD) and docking studies revealed that in most cases conjugating with phenyl pyrazole improved binding affinity and stability compared to neat peptides. Computational studies were also carried out to examine the formation of stable scaffold assemblies using MD simulations by integrating the peptide conjugates with either Type II or III collagen and chondroitin sulfate, in order to mimic the formation of a scaffold. As a proof of concept, we examined the binding interactions of the short peptides with Type II and III collagen using SPR and CD spectroscopy, and then synthesized two of the peptide conjugates and integrated them with either Type II or Type III collagen and chondroitin sulfate by layer-by-layer assembly to develop scaffolds to validate computational results. AFM imaging showed the formation of fibrillary structures. The cytocompatibility of the scaffolds was then examined in the presence of mesenchymal stem cells, that showed the formation of cell-scaffold matrices particularly with SLYD conjugates. Our results indicate that such peptide-pyrazole conjugates, may be developed for designing scaffolds for tissue engineering applications.
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Doping of γ -Fe3O4 magnetic nanoparticles in Pluronic F127/ DMF LLCs phases to tune the structural transitions and rheological behavior
Coordination Chemistry Reviews ( IF 24.833 ) Pub Date: 2022-09-11 , DOI: 10.1080/1539445x.2022.2119410
ABSTRACTA new rapid microwave-assisted approach has been employed to prepare the γ-Fe3O4 magnetic nanoparticles (γ-Fe3O4 MNPs). The formation of spherical γ-Fe3O4 MNPs with an average size of 45 nm and bandgap of 2.3 eV is confirmed by FESEM and UV–Visible spectroscopy. γ-Fe3O4 is doped (0.01 wt% and 0.02 wt%) in the lyotropic liquid crystalline (LLC) lamellar phases of Pluronic F127/N,N dimethylformamide (DMF) to prepare the LLC nanocolloids. Polarizing optical microscopy measurement reveals that γ-Fe3O4 doping does not affect the lamellar LLC structures except 0.02 wt% at 10:90 wt%:wt% system where lamellar to nematic LLC phase transition is observed. Pure LLC phases and nanocolloids are studied for steady and dynamic rheological behavior. LLC phases and LLC nanocolloids possess shear thinning and solid viscoelastic behavior. A complex moduli study of LLCs and LLC nanocolloids is done which indicates the highly elastic strength-based lamellar and nematic phases. Shear-thinning and highly viscoelastic nature of LLCs and LLC nanocolloids have future applications in lubrication, cleaning, cosmetics, and pharmaceutical.
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SCI Journal Division of the Chinese Academy of Sciences
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化学1区 CHEMISTRY, INORGANIC & NUCLEAR 无机化学与核化学1区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.70 254 Science Citation Index Science Citation Index Expanded Not
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